Cas no 134615-22-8 ((S)-1-(3-Bromophenyl)ethanol)

• Product Name: (S)-1-(3-Bromophenyl)ethanol
• CAS No: 134615-22-8
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD06201859
• CID: 183663
• PubChem ID: 6951261
• Update Time: 2025-04-19

(S)-1-(3-Bromophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Bromophenyl)ethanol
• (S)-3'-BROMO-Α-METHYLBENZYL ALCOHOL
• Benzenemethanol,3-bromo-a-methyl-, (aS)-
• SC1263
• (-)-1-(3-Bromophenyl)ethanol
• (alphaS)-3-Bromo-alpha-methylbenzenemethanol
• 134615-22-8
• (1S)-1-(3-bromophenyl)ethanol
• A887872
• Z803153180
• EN300-66858
• AMY10621
• (1S)-1-(3-bromophenyl)ethan-1-ol
• ULMJQMDYAOJNCC-LURJTMIESA-N
• DTXSID10928685
• MFCD06201859
• AKOS010603347
• DS-16104
• SCHEMBL852720
• (S)-1-(3-bromophenyl)ethan-1-ol

• MDL： MFCD06201859
• Inchi： 1S/C8H9BrO/c1-6(10)7-3-2-4-8(9)5-7/h2-6,10H,1H3/t6-/m0/s1
• InChI Key： ULMJQMDYAOJNCC-LURJTMIESA-N
• SMILES： BrC1=CC=CC(=C1)[C@H](C)O

Computed Properties

• Exact Mass: 199.98400
• Monoisotopic Mass: 199.983678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.470
• Boiling Point: 264 ºC
• Flash Point: 114 ºC
• Refractive Index: 1.572
• PSA: 20.23000
• LogP: 2.50240
• Solubility: Not available

(S)-1-(3-Bromophenyl)ethanol Security Information

• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• Safety Term：S36/37/39-26
• Risk Phrases：R36/37/38